Cas no 1131605-43-0 (Phenyl 2-amino-5-iodobenzoate)

• Product Name: Phenyl 2-amino-5-iodobenzoate
• CAS No: 1131605-43-0
• MF: C₁₃H₁₀INO₂
• MW: 339.128475666046
• CID: 1030717
• PubChem ID: 44829019
• Update Time: 2025-11-01

Phenyl 2-amino-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Phenyl 2-amino-5-iodobenzoate
• DTXSID10661106
• 1131605-43-0
• AKOS015854672
• SB82748
• A802852
• phenyl2-amino-5-iodobenzoate
• DB-060388

• Inchi： 1S/C13H10INO2/c14-9-6-7-12(15)11(8-9)13(16)17-10-4-2-1-3-5-10/h1-8H,15H2
• InChI Key： SYNLRYPLQSNGDV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)OC2C=CC=CC=2)C=1)N

Computed Properties

• Exact Mass: 338.97563g/mol
• Monoisotopic Mass: 338.97563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on Phenyl 2-amino-5-iodobenzoate

Comprehensive Overview of Phenyl 2-amino-5-iodobenzoate (CAS 1131605-43-0): Properties, Applications, and Research Insights

Phenyl 2-amino-5-iodobenzoate (CAS 1131605-43-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by an iodo-substituted benzoate core and a phenyl ester group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₀INO₂, highlights the presence of iodine, which enhances its reactivity in cross-coupling reactions—a topic frequently searched by chemists exploring palladium-catalyzed reactions or heterocyclic synthesis.

In recent years, the demand for halogenated aromatic compounds like Phenyl 2-amino-5-iodobenzoate has surged, driven by their utility in designing drug candidates and agrochemicals. Researchers often inquire about its role in Suzuki-Miyaura coupling, a popular method for constructing biaryl scaffolds. The compound’s amino and ester functionalities further enable derivatization, making it a hotspot for studies on prodrug development—a trending topic in targeted drug delivery systems.

From a physicochemical perspective, Phenyl 2-amino-5-iodobenzoate exhibits moderate solubility in polar organic solvents such as DMSO and methanol, a property frequently queried in solubility databases. Its melting point and stability under various pH conditions are critical for process optimization in industrial applications. Analytical techniques like HPLC and NMR are commonly employed to validate its purity, addressing another frequent search query among quality control professionals.

The compound’s relevance extends to material science, where its iodine moiety contributes to the development of organic semiconductors and photoactive materials. This aligns with growing interest in sustainable electronics, a niche explored in academic and industrial forums. Additionally, its potential as a fluorescence probe precursor has been investigated, tapping into the demand for bioimaging tools in cellular studies.

Safety and handling of Phenyl 2-amino-5-iodobenzoate are often discussed in laboratory safety guidelines. While not classified as hazardous under standard protocols, proper storage away from light and moisture is recommended—a detail emphasized in chemical storage best practices. Environmental considerations, such as green chemistry alternatives for its synthesis, also resonate with current sustainability trends.

In summary, Phenyl 2-amino-5-iodobenzoate (CAS 1131605-43-0) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its adaptability to diverse reactions and applications ensures its prominence in both academic literature and industrial workflows, answering key queries from researchers navigating structure-activity relationships or catalytic transformations.